Cas no 57963-09-4 (6-Benzylpyridin-2-amine)

6-Benzylpyridin-2-amine structure
6-Benzylpyridin-2-amine structure
Product Name:6-Benzylpyridin-2-amine
CAS No:57963-09-4
MF:C12H12N2
MW:184.237082481384
MDL:MFCD09757482
CID:371315
PubChem ID:93902
Update Time:2025-04-19

6-Benzylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Benzylpyridin-2-amine
    • 2-Pyridinamine,6-(phenylmethyl)-
    • 2-amino-6-benzylpyridine
    • AC1L3R4T
    • AG-G-04969
    • CTK5A7696
    • EINECS 261-040-4
    • SureCN1402167
    • CS-0246838
    • HVYIQDPDESDLFU-UHFFFAOYSA-N
    • AFP54F5PFB
    • FT-0729704
    • DTXSID90206695
    • 6-(Phenylmethyl)-2-pyridinamine
    • 2-Pyridinamine, 6-(phenylmethyl)-
    • SCHEMBL1402167
    • 3,4,5,7-TETRAHYDROXYISOFLAVONE
    • 6-Benzyl-2-pyridinamine
    • EN300-3448089
    • NS00033823
    • AKOS000278276
    • 57963-09-4
    • SB53452
    • DB-072395
    • MDL: MFCD09757482
    • Inchi: 1S/C12H12N2/c13-12-8-4-7-11(14-12)9-10-5-2-1-3-6-10/h1-8H,9H2,(H2,13,14)
    • InChI Key: HVYIQDPDESDLFU-UHFFFAOYSA-N
    • SMILES: N1C(=CC=CC=1CC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 184.10016
  • Monoisotopic Mass: 184.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91

6-Benzylpyridin-2-amine Pricemore >>

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